Avenaciolide Avenaciolide Avenaciolide, a bicyclic bis-butyrolactone, was isolated from Aspergillus avenaceus in 1963 as an antifungal agent. Avenaciolide inhibits glutamate transport and is also thought to act as an atypical ionophore.
Brand Name: Vulcanchem
CAS No.: 16993-42-3
VCID: VC0020334
InChI: InChI=1S/C15H22O4/c1-3-4-5-6-7-8-9-11-12-10(2)14(16)19-13(12)15(17)18-11/h11-13H,2-9H2,1H3
SMILES: CCCCCCCCC1C2C(C(=O)O1)OC(=O)C2=C
Molecular Formula: C15H22O4
Molecular Weight: 266.33 g/mol

Avenaciolide

CAS No.: 16993-42-3

Reference Standards

VCID: VC0020334

Molecular Formula: C15H22O4

Molecular Weight: 266.33 g/mol

Avenaciolide - 16993-42-3

CAS No. 16993-42-3
Product Name Avenaciolide
Molecular Formula C15H22O4
Molecular Weight 266.33 g/mol
IUPAC Name 3-methylidene-4-octyl-4,6a-dihydro-3aH-furo[3,4-b]furan-2,6-dione
Standard InChI InChI=1S/C15H22O4/c1-3-4-5-6-7-8-9-11-12-10(2)14(16)19-13(12)15(17)18-11/h11-13H,2-9H2,1H3
Standard InChIKey GSTQYRQXFPSWSH-UHFFFAOYSA-N
SMILES CCCCCCCCC1C2C(C(=O)O1)OC(=O)C2=C
Canonical SMILES CCCCCCCCC1C2C(C(=O)O1)OC(=O)C2=C
Appearance Colourless residue
Description Avenaciolide, a bicyclic bis-butyrolactone, was isolated from Aspergillus avenaceus in 1963 as an antifungal agent. Avenaciolide inhibits glutamate transport and is also thought to act as an atypical ionophore.
Reference Avenaciolide, an antifungal lactone from Aspergillus avenaceus. Brookes D. et al. J. Chem. Soc. 1963, 5385.Avenaciolide: a specific inhibitor of glutamate transport in rat liver mitochondria. McGivan J.D. & Chappell J.B. Biochem. J. 1970, 116, 37P.Ionophoric actions of avenaciolide on mitochondrial cations. Harris E.J. & Wimhurst J.M. Arch. Biochem. Biophys. 1974, 162, 426.
PubChem Compound 89293
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